Cas no 2097915-75-6 (N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide
• CAS No: 2097915-75-6
• MF: C₂₄H₂₀ClN₃O₃S
• MW: 465.951903343201
• CID: 6567637
• PubChem ID: 126855079
• Update Time: 2025-05-19

N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide
• N-(4-chlorophenyl)-2-{[2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfonyl}acetamide
• 2097915-75-6
• AKOS032466725
• F6548-1785
• N-(4-chlorophenyl)-2-[[2-(3-methylphenyl)-4-phenyl-1H-imidazol-5-yl]sulfonyl]acetamide

• Inchi： 1S/C24H20ClN3O3S/c1-16-6-5-9-18(14-16)23-27-22(17-7-3-2-4-8-17)24(28-23)32(30,31)15-21(29)26-20-12-10-19(25)11-13-20/h2-14H,15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： LEVKMWJAORRXNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CS(C1=C(C2C=CC=CC=2)N=C(C2C=CC=C(C)C=2)N1)(=O)=O)=O

Computed Properties

• Exact Mass: 465.0913904g/mol
• Monoisotopic Mass: 465.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 100Ų

Additional information on N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide

N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide: A Comprehensive Overview

N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide, also identified by the CAS number 2097915-75-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a sulfonyl group attached to an imidazole ring and an acetamide moiety. The presence of the 4-chlorophenyl group and the 3-methylphenyl substituent further enhances its unique chemical properties.

The synthesis of this compound involves a multi-step process, typically utilizing advanced organic chemistry techniques such as nucleophilic substitution, coupling reactions, and oxidation. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These advancements highlight the compound's importance in both academic and industrial settings.

In terms of biological activity, N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide has shown promising results in various assays. It exhibits moderate to high potency against several enzyme targets, making it a valuable lead compound in drug discovery programs. Notably, recent research has demonstrated its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways. This property positions the compound as a candidate for further development in oncology and other therapeutic areas.

The structural features of this compound also make it a versatile building block for constructing more complex molecules. The sulfonyl group, in particular, is known for its ability to enhance bioavailability and stability in biological systems. By modifying the substituents on the imidazole ring or the acetamide moiety, chemists can tailor the compound's properties for specific applications. For example, altering the chlorine substituent on the phenyl group could influence its pharmacokinetic profile, while modifying the methyl group on the benzene ring might affect its binding affinity to target proteins.

From an environmental perspective, understanding the degradation pathways of CAS 2097915-75-6 is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes hydrolysis under alkaline conditions and microbial degradation in soil environments. These findings are essential for ensuring responsible use and disposal of the compound in industrial settings.

In conclusion, N-(4-chlorophenyl)-2-{2-(3-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfonyl}acetamide represents a significant advancement in organic chemistry with broad applications across multiple disciplines. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.